3-(2,4-Dioxo-imidazolidin-1-yl)-benzoic acid

• Molecular Formula: C10H8N2O4
• Molecular Weight: 220.18 g/mol
• IUPAC Name: 3-(2,4-dioxoimidazolidin-1-yl)benzoic acid
• InChI: InChI=1S/C10H8N2O4/c13-8-5-12(10(16)11-8)7-3-1-2-6(4-7)9(14)15/h1-4H,5H2,(H,14,15)(H,11,13,16)
• InChI Key: PGLRNQBCOJSZDS-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)NC(=O)N1C2=CC=CC(=C2)C(=O)O

Description

3-(2,4-Dioxo-imidazolidin-1-yl)-benzoic acid is a useful research compound. Its molecular formula is C10H8N2O4 and its molecular weight is 220.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

12 mmol of ethyl-3-aminobenzoate were dissolved in 120 ml Dioxan. 1 eq of chloroacetyl isocyanate were added. The reaction mixture was stirred at rt for 1 h and then heated to 120° C. for an additional 2 h. The reaction was cooled to rt, 2 eq of DBU added and again stirred at rt overnight. The solvent was evaporated and the crude extracted from DCM. The crude material was dissolved in 20 ml MeOH and 4 ml of 4N NaOH were added. The reaction mixture was stirred at rt for 20 h. After evaporation of the organic layer the aqueous phase was acidified to pH=1 and the resulting white solid was filtered off and dried under vacuum. MS(ISO): 219.2 (M−H+)